Cas no 2248345-44-8 (2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid
• CAS No: 2248345-44-8
• MF: C₁₁H₁₃N₃O₆
• MW: 283.237422704697
• CID: 6055234
• PubChem ID: 137937801
• Update Time: 2025-10-11

2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid
• EN300-6509208
• 2248345-44-8
• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-nitropyridine-4-carboxylic acid
• 2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid

• Inchi： 1S/C11H13N3O6/c1-11(2,3)20-10(17)13-8-7(14(18)19)6(9(15)16)4-5-12-8/h4-5H,1-3H3,(H,15,16)(H,12,13,17)
• InChI Key： OAGNGKRPPWKORV-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=C(C(=O)O)C=CN=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.08043514g/mol
• Monoisotopic Mass: 283.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 134Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid

Introduction to 2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid (CAS No. 2248345-44-8)

2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid (CAS No. 2248345-44-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its nitropyridine core and protective carbamate group, serves as a versatile intermediate in the synthesis of biologically active molecules. The unique structural features of this compound make it particularly valuable in the development of novel therapeutic agents targeting various diseases.

The nitropyridine moiety in the molecular structure of 2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid is a key pharmacophore that contributes to its reactivity and potential biological activity. Nitroaromatic compounds are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the nitro group at the 3-position of the pyridine ring enhances the compound's ability to interact with biological targets, making it a promising scaffold for drug discovery.

Additionally, the tert-butoxy carbonyl (Boc) protecting group attached to the amino functionality provides stability and control during synthetic processes. This protective group is commonly employed in peptide synthesis and medicinal chemistry to prevent unwanted side reactions. The Boc group can be easily removed under mild acidic conditions, allowing for subsequent functionalization of the amino group. This feature makes 2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid a valuable building block for constructing more complex molecules.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs) due to their critical role in various biological pathways. Nitropyridine derivatives have been explored as potential PPI modulators due to their ability to disrupt protein conformations and interactions. For instance, studies have shown that nitroaromatic compounds can inhibit the activity of kinases and other enzymes involved in cancer progression. The structural versatility of 2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid allows for modifications that can fine-tune its binding affinity and selectivity towards specific biological targets.

The carboxylic acid moiety at the 4-position of the pyridine ring provides another site for further functionalization, enabling the synthesis of more complex derivatives. This functionality can be used to attach other pharmacophores or linkers, enhancing the compound's potential as a drug candidate. The ability to modify multiple sites on the molecule allows chemists to explore a wide range of structural variations, which is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have further facilitated the design and optimization of nitropyridine-based compounds. These tools enable researchers to predict binding modes and interactions between 2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid and its target proteins, guiding the development of more effective inhibitors. Such computational approaches have been instrumental in identifying novel lead compounds with improved pharmacological profiles.

The synthesis of 2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include nitration of pyridine derivatives, protection of the amino group with a Boc group, and introduction of the carboxylic acid functionality. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-3-nitropyridine-4-carboxylic acid (CAS No. 2248345-44-8) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the nitropyridine core and protective Boc group, make it a valuable intermediate for synthesizing biologically active molecules. The growing interest in PPI modulators and other targeted therapies highlights the importance of compounds like this one in addressing unmet medical needs.